Cas no 2172234-15-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid
• CAS No: 2172234-15-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6213815
• PubChem ID: 165525760
• Update Time: 2025-06-14

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid
• EN300-1495721
• 2172234-15-8
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-3-9-18(26(32)29-19(10-4-2)15-25(30)31)16-28-27(33)34-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24H,3-4,9-10,15-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： OBAOUKPVDHENCS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(CC(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid

Recent Advances in the Study of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid (CAS: 2172234-15-8)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid (CAS: 2172234-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and hexanoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex pharmaceutical agents. The unique structural features of this compound, including its amphiphilic nature and biocompatibility, make it a promising candidate for various biomedical applications.

Recent studies have focused on the synthesis and characterization of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid, with particular emphasis on its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers have reported improved yields and purity of peptide products when this compound is incorporated as a linker or spacer in the synthesis process. Additionally, its hexanoic acid tail provides enhanced solubility in organic solvents, facilitating more efficient coupling reactions.

In the context of drug delivery, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid has been investigated for its ability to form self-assembling nanostructures. These nanostructures can encapsulate hydrophobic drugs, improving their bioavailability and targeted delivery. A 2023 study published in the Journal of Controlled Release demonstrated that nanoparticles derived from this compound exhibited high drug-loading capacity and sustained release profiles, making them suitable for cancer therapy and other applications requiring controlled drug release.

Further research has explored the biocompatibility and toxicity profile of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid. In vitro and in vivo studies have shown that the compound is well-tolerated at therapeutic concentrations, with minimal cytotoxicity observed in various cell lines. These findings support its potential use in clinical settings, although further preclinical studies are needed to fully assess its safety and efficacy.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid (CAS: 2172234-15-8) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and nanotechnology highlight its broad utility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine and biotechnology.